![molecular formula C15H24ClNO6 B595488 Ethyl 2-amino-4,5-bis(2-methoxyethoxy)benzoate hydrochloride CAS No. 183322-17-0](/img/structure/B595488.png)
Ethyl 2-amino-4,5-bis(2-methoxyethoxy)benzoate hydrochloride
Overview
Description
Ethyl 2-amino-4,5-bis(2-methoxyethoxy)benzoate hydrochloride is a derivative of 2-Amino-4,5-bis(2-methoxyethoxy)benzoic Acid Ethyl Ester . It has the molecular formula C15H24ClNO6 .
Synthesis Analysis
This compound is an intermediate in the synthesis of Erlotinib, a selective epidermal growth factor receptor (EGFR)-tyrosine kinase inhibitor and antineoplastic agent .Molecular Structure Analysis
The molecular weight of this compound is 349.81 g/mol . The molecular formula is C15H24ClNO6 .Chemical Reactions Analysis
As an intermediate, this compound plays a crucial role in the synthesis of Erlotinib, a drug used for cancer treatment .Physical And Chemical Properties Analysis
The molecular weight of this compound is 349.81 g/mol . The molecular formula is C15H24ClNO6 . More detailed physical and chemical properties are not available in the search results.Scientific Research Applications
Potential Applications in Biomass Conversion and Polymer Production
One relevant area of research is the conversion of plant biomass to furan derivatives and the sustainable access to new generations of polymers, functional materials, and fuels. The study by Chernyshev, Kravchenko, and Ananikov (2017) discusses the synthesis of HMF (5-Hydroxymethylfurfural) from plant feedstocks and its derivatives for the production of monomers, polymers, porous carbon materials, engine fuels, solvents, pharmaceuticals, pesticides, and chemicals (Chernyshev, Kravchenko, & Ananikov, 2017). Although this study does not directly mention Ethyl 2-amino-4,5-bis(2-methoxyethoxy)benzoate hydrochloride, the synthesis and applications of similar complex organic compounds might share methodologies or applications areas with this compound.
Potential in Antioxidant Capacity Assays
Another study focuses on the ABTS/PP decolorization assay of antioxidant capacity, elucidating the reaction pathways of various antioxidants (Ilyasov, Beloborodov, Selivanova, & Terekhov, 2020). This research emphasizes the complexities of antioxidant reactions and their pathways (Ilyasov, Beloborodov, Selivanova, & Terekhov, 2020). While this compound is not directly analyzed, understanding the antioxidant capabilities and reactions of similar compounds could provide a foundation for exploring its potential applications in related fields.
Mechanism of Action
While the specific mechanism of action of Ethyl 2-amino-4,5-bis(2-methoxyethoxy)benzoate hydrochloride is not mentioned in the search results, it is known that it is used in the synthesis of Erlotinib . Erlotinib works by inhibiting the tyrosine kinase activity of the epidermal growth factor receptor (EGFR), thereby reducing the growth of cancer cells .
Properties
IUPAC Name |
ethyl 2-amino-4,5-bis(2-methoxyethoxy)benzoate;hydrochloride | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H23NO6.ClH/c1-4-20-15(17)11-9-13(21-7-5-18-2)14(10-12(11)16)22-8-6-19-3;/h9-10H,4-8,16H2,1-3H3;1H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CVAXGYHQKOQSDV-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=CC(=C(C=C1N)OCCOC)OCCOC.Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H24ClNO6 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20743447 | |
Record name | Ethyl 2-amino-4,5-bis(2-methoxyethoxy)benzoate--hydrogen chloride (1/1) | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20743447 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
349.81 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
183322-17-0 | |
Record name | Benzoic acid, 2-amino-4,5-bis(2-methoxyethoxy)-, ethyl ester, hydrochloride (1:1) | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=183322-17-0 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | Ethyl 2-amino-4,5-bis(2-methoxyethoxy)benzoate--hydrogen chloride (1/1) | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20743447 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | Benzoic acid, 2-amino-4,5-bis(2-methoxyethoxy)-, ethyl ester, hydrochloride (1:1) | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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